Cas no 2137740-50-0 (Cyclobutanamine, 1-ethynyl-N-propyl-)

• Product Name: Cyclobutanamine, 1-ethynyl-N-propyl-
• CAS No: 2137740-50-0
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 5259259
• Update Time: 2025-05-19

Cyclobutanamine, 1-ethynyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-ethynyl-N-propyl-

• Inchi： 1S/C9H15N/c1-3-8-10-9(4-2)6-5-7-9/h2,10H,3,5-8H2,1H3
• InChI Key： LJGMQHNBICOWPI-UHFFFAOYSA-N
• SMILES： C1(C#C)(NCCC)CCC1

Additional information on Cyclobutanamine, 1-ethynyl-N-propyl-

Research Brief on Cyclobutanamine, 1-ethynyl-N-propyl- (CAS: 2137740-50-0): Recent Advances and Applications

Cyclobutanamine, 1-ethynyl-N-propyl- (CAS: 2137740-50-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for neurological disorders and cancer. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Cyclobutanamine, 1-ethynyl-N-propyl- via a copper-catalyzed cycloaddition reaction, achieving a yield of 78% with high purity. The study emphasized the compound's role as a key intermediate in the synthesis of cyclobutane-containing analogs, which are increasingly recognized for their conformational rigidity and enhanced binding affinity to biological targets. The researchers also noted its stability under physiological conditions, making it suitable for further derivatization.

In the context of neurological applications, a preclinical investigation reported in ACS Chemical Neuroscience (2024) explored the compound's modulation of sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The study revealed that derivatives of Cyclobutanamine, 1-ethynyl-N-propyl- exhibited selective binding to sigma-1 receptors, reducing oxidative stress in neuronal cells. These findings suggest its potential as a scaffold for developing neuroprotective agents, particularly for neurodegenerative diseases like Alzheimer's and Parkinson's.

Another groundbreaking application was highlighted in a 2024 Nature Communications paper, where the compound was utilized in the design of PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation in cancer cells. By incorporating Cyclobutanamine, 1-ethynyl-N-propyl- into the linker region of PROTACs, researchers achieved improved pharmacokinetic properties and enhanced selectivity for oncogenic proteins. This approach demonstrated significant efficacy in reducing tumor growth in xenograft models, with minimal off-target effects.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and metabolic stability. A recent review in Drug Discovery Today (2024) pointed out the need for further structural modifications to address its rapid hepatic metabolism. Computational modeling studies are underway to predict optimal substituents that could enhance its drug-like properties while retaining its pharmacological activity.

In conclusion, Cyclobutanamine, 1-ethynyl-N-propyl- (CAS: 2137740-50-0) represents a promising scaffold with diverse applications in medicinal chemistry. Its unique structural features enable the development of novel therapeutics for neurological disorders and cancer, though further optimization is required to translate these findings into clinical applications. Ongoing research is expected to uncover additional therapeutic avenues for this versatile compound.